1-[4-(Benzyloxy)phenyl]-3-butylurea
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Description
1-[4-(Benzyloxy)phenyl]-3-butylurea is a urea derivative featuring a benzyloxy-substituted phenyl group and a butyl chain.
Properties
CAS No. |
6186-12-5 |
|---|---|
Molecular Formula |
C18H22N2O2 |
Molecular Weight |
298.4 g/mol |
IUPAC Name |
1-butyl-3-(4-phenylmethoxyphenyl)urea |
InChI |
InChI=1S/C18H22N2O2/c1-2-3-13-19-18(21)20-16-9-11-17(12-10-16)22-14-15-7-5-4-6-8-15/h4-12H,2-3,13-14H2,1H3,(H2,19,20,21) |
InChI Key |
ICLDVFZTICVXNN-UHFFFAOYSA-N |
Canonical SMILES |
CCCCNC(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Anti-Inflammatory Potential: While 1-[4-(Benzyloxy)phenyl]-3-butylurea shares a urea scaffold with Compound 3c, the latter’s pyrazolyl-chlorophenyl system demonstrates that bulky aromatic substituents enhance kinase inhibition and anti-inflammatory efficacy .
- Toxicity Considerations : Urea derivatives like Compound 3c show reduced ulcerogenic liability compared to traditional NSAIDs, suggesting that the target compound’s simpler structure might offer a safer profile pending further study .
- Synthetic Utility : Benzyloxy-substituted aromatics (e.g., bromo or fluoro derivatives) serve as precursors for urea/thiourea compounds, emphasizing the importance of modular synthesis in optimizing bioactivity .
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